Monomethyl succinate
Overview
Description
Monomethyl succinate is a dicarboxylic acid monoester that is succinic acid in which one of the carboxy groups has been converted to its methyl ester . It is a natural product found in Oxalis pes-caprae and Pisum sativum .
Synthesis Analysis
Monomethyl succinate has been synthesized in the context of creating transition metal complexes . These complexes were studied using various spectroscopic techniques, including 1H-, 13C-NMR, and UV/visible and infrared spectroscopy .Molecular Structure Analysis
The molecular formula of Monomethyl succinate is C5H8O4 . The IUPAC name is 4-methoxy-4-oxobutanoic acid . The InChI is InChI=1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7) .Physical And Chemical Properties Analysis
Monomethyl succinate has a molecular weight of 132.11 g/mol . It has a melting point of 55-59℃ . Its boiling point is 259.2°C at 760 mmHg . It is slightly soluble in water .Scientific Research Applications
1. Synthesis of Transition Metal Complexes
- Application Summary: Monomethyl succinate is used in the synthesis of new transition metal complexes . These complexes have been studied for their antibacterial and antifungal activities .
- Methods of Application: The chemical structure of the prepared complexes was studied using several physical techniques, such as elemental analysis and melting point, and various spectroscopic techniques including 1H-, 13C-NMR and UV/visible and infrared spectroscopy .
- Results: The synthesized complexes were exposed to various bacteria and fungi to establish their bioactivities . The octahedral geometry of these complexes was proposed based on the spectral techniques .
2. Insulin Secretion Stimulation
- Application Summary: Esters of succinic acid, including Monomethyl succinate, stimulate insulin secretion from pancreatic beta-cells .
- Methods of Application: The transduction mechanisms involved were investigated using collagenase-isolated rat islets . In freshly isolated perifused islets, Monomethyl succinate, in the presence of basal (2.75 mM) glucose, stimulated insulin release in a biphasic pattern .
- Results: The secretory response was dependent on extracellular calcium movement into the beta-cell, as the calcium channel blocker nitrendipine (5 microM) abolished it . The glucokinase inhibitor mannoheptulose (20 mM) had no effect on its secretory action, while the protein kinase-C inhibitor staurosporine (20 nM) reduced secretion to Monomethyl succinate .
3. Antifungal Agent
- Application Summary: Monomethyl succinate has been identified as an antifungal organic compound from Bacillus velezensis AR1 culture supernatant . It demonstrated growth inhibition of 5.73 to 100%, 8.75 to 96.67%, and 7.17 to 71.3% on Rhizoctonia solani, Sclerotinia sclerotiorum and Botrytis cinerea at 25 and 550 µg mL −1 MMSucc, respectively .
- Methods of Application: The antifungal property of monomethyl succinate was assayed for its biocontrol efficacy against selected plant pathogenic fungi and minimum inhibitory concentration (MIC) using agar dilution and macro tube dilution techniques .
- Results: The minimum inhibitory concentration was 550, 650 and 675 µg mL −1 for R. solani, S. sclerotiorum and B. cinerea, respectively .
4. Insulin Secretion Stimulation
- Application Summary: Monomethyl succinate is a potent activator of islet phosphoinositide hydrolysis . It contributes to the acute insulin secretory effect .
- Methods of Application: The biochemical mechanisms involved in monomethyl succinate-induced insulin secretion were investigated .
- Results: The activation of protein kinase-C appears to contribute to the acute insulin secretory effect of Monomethyl succinate .
Future Directions
Succinate, including monomethyl succinate, has been identified as a potential target for future research and therapeutic interventions. It has been suggested that succinate may have evolved as a signaling modality because its concentration reflects the coenzyme Q pool redox state, a central redox couple confined to the mitochondrial inner membrane . Additionally, succinate has been found to play a role in regulating the gut–immune tissue axis, suggesting potential applications in treating inflammation and other diseases .
properties
IUPAC Name |
4-methoxy-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDRMYOQETPMYQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7044425 | |
Record name | Monomethyl succinate | |
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Molecular Weight |
132.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to off-white crystals; [Acros Organics MSDS] | |
Record name | Monomethyl succinate | |
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Product Name |
Monomethyl succinate | |
CAS RN |
3878-55-5 | |
Record name | Monomethyl succinate | |
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Record name | Monomethyl succinate | |
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Record name | Monomethyl succinate | |
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Record name | Butanedioic acid, 1-methyl ester | |
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Record name | Monomethyl succinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7044425 | |
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Record name | Methyl hydrogen succinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.281 | |
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Record name | MONOMETHYL SUCCINATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YA2V724S0A | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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